Cas no 53967-86-5 (2,1-Benzisoxazole,5-methoxy-3-methyl-(9CI))

• Product Name: 2,1-Benzisoxazole,5-methoxy-3-methyl-(9CI)
• CAS No: 53967-86-5
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 939405
• PubChem ID: 15313229
• Update Time: 2025-04-19

2,1-Benzisoxazole,5-methoxy-3-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2,1-Benzisoxazole,5-methoxy-3-methyl-(9CI)
• 53967-86-5
• 5-methoxy-3-methylbenzo[c]isoxazole

• Inchi： 1S/C9H9NO2/c1-6-8-5-7(11-2)3-4-9(8)10-12-6/h3-5H,1-2H3
• InChI Key： ZGRSSRUKHLLKNE-UHFFFAOYSA-N
• SMILES： O1C(C)=C2C=C(C=CC2=N1)OC

Computed Properties

• Exact Mass: 163.063328530g/mol
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.3Ų